(S)-3-Hydroxymyristic acid

Description

(S)-3-Hydroxymyristic acid, also known as (S)-3-hydroxytetradecanoic acid, is a long-chain hydroxy fatty acid . It is the enantiomer of (R)-3-hydroxytetradecanoic acid, which is biologically active . 3-Hydroxymyristic acid belongs to the class of organic compounds known as long-chain fatty acids, which have aliphatic tails containing between 13 and 21 carbon atoms . It is a component of lipid A and can be found in organisms such as Escherichia coli .

This compound is a 3-hydroxy fatty acid, a long-chain fatty acid, and a 3-hydroxy monocarboxylic acid . Functionally, it is related to tetradecanoic acid and serves as a conjugate acid of (S)-3-hydroxytetradecanoate . (R)-3-Hydroxymyristic acid, a similar compound, is a naturally occurring fatty acid found in various plants, animals, and microorganisms and is a component of bacterial Lipid A .

3-Hydroxytetradecanoic acid is formed in the liver, adipose tissue, and mammary glands during lactation in humans . It can also be found in feces . While the precise mechanism of action for (R)-3-Hydroxymyristic acid is not fully understood, research suggests it affects pathways including PPAR-alpha, PPAR-gamma, and LXR-alpha, which regulate inflammation, lipid metabolism, and glucose metabolism. It has also been shown to activate the transcription factor NF-kB, which is involved in inflammatory and immune responses .

• CAS No.: 35683-15-9
• Product Name: (S)-3-Hydroxymyristic acid
• Molecular Formula: C14H28O3
• Molecular Weight: 244.37 g/mol
• IUPAC Name: (3S)-3-hydroxytetradecanoic acid
• Standard InChI: InChI=1S/C14H28O3/c1-2-3-4-5-6-7-8-9-10-11-13(15)12-14(16)17/h13,15H,2-12H2,1H3,(H,16,17)/t13-/m0/s1
• Standard InChIKey: ATRNZOYKSNPPBF-ZDUSSCGKSA-N
• SMILES: CCCCCCCCCCCC(CC(=O)O)O
• Canonical SMILES: CCCCCCCCCCCC(CC(=O)O)O
• Synonyms: (S)-3-Hydroxytetradecanoic Acid
• PubChem Compound: 5312869
• Last Modified: Sep 14 2023